Cas no 2411314-39-9 (N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide)

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide is a specialized organic compound featuring a cyclopropyl-substituted 1,2,4-oxadiazole core linked to an oxirane carboxamide moiety. Its unique structure, combining a heterocyclic scaffold with an epoxide functional group, suggests potential reactivity and utility in medicinal chemistry or agrochemical applications. The cyclopropyl and oxadiazole components may enhance metabolic stability and binding affinity, while the oxirane group offers opportunities for further derivatization. This compound is of interest for researchers exploring novel bioactive molecules, particularly in the development of enzyme inhibitors or targeted therapeutics. Its synthetic versatility and structural complexity make it a valuable intermediate for advanced chemical studies.

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide structure

2411314-39-9 structure

Product Name:N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide

CAS No:2411314-39-9

MF:C₁₂H₁₇N₃O₃

MW:251.281682729721

CID:6441498

PubChem ID:154880207

Update Time:2025-10-22

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Z3687604942
- EN300-7546144
- N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide
- 2411314-39-9
- Inchi： 1S/C12H17N3O3/c1-6(2)9(13-11(16)8-5-17-8)12-14-10(15-18-12)7-3-4-7/h6-9H,3-5H2,1-2H3,(H,13,16)
- InChI Key： NGKCSPYFYANYBF-UHFFFAOYSA-N
- SMILES： O1CC1C(NC(C1=NC(C2CC2)=NO1)C(C)C)=O

Computed Properties

Exact Mass: 251.12699141g/mol
Monoisotopic Mass: 251.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 80.6Å²

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7546144-1.0g	N-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide	2411314-39-9	95.0%	1.0g	$0.0	2025-02-24

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide: A Comprehensive Overview

N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide (CAS No. 2411314-39-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide is characterized by a cyclopropyl group attached to an oxadiazole ring, which is further linked to a methylpropyl group and an oxirane carboxamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it a promising candidate for various pharmaceutical applications. The cyclopropyl group is known for its strain energy and ability to influence the conformational flexibility of the molecule, while the oxadiazole ring provides stability and enhances the compound's biological activity.

The synthesis of N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide has been reported in several studies. One common approach involves the reaction of 3-cyclopropylisocyanate with 5-amino-3-methylpentanoic acid to form the corresponding oxadiazole derivative. Subsequent reactions with epichlorohydrin and ammonia yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production in industrial settings.

In terms of biological activities, N-[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropyl]oxirane-2-carboxamide has shown promising results in various preclinical studies. Recent research has demonstrated its potent antimicrobial activity against a wide range of bacteria and fungi. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for developing new antibiotics to combat drug-resistant strains.

Beyond its antimicrobial properties, N-[1-(3-Cyclopropyl strong > -1 , 2 , 4 - o x a d i a z o l strong > -5 - y l ) - 2 - m e t h y l p r o p y l strong > ] o x i r a n e - 2 - c a r b o x a m i d e strong > has also been investigated for its anti-inflammatory effects. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its antimicrobial and anti-inflammatory activities, N-[1-(3-Cyclopropyl strong > -1 , 2 , 4 - o x a d i a z o l strong > -5 - y l ) - 2 - m e t h y l p r o p y l strong > ] o x i r a n e - 2 - c a r b o x a m i d e strong > has also been explored for its anticancer potential. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as an anticancer agent in combination with other chemotherapeutic drugs.

The pharmacokinetic properties of N-[1-(3-Cyclopropyl strong > -1 , 2 , 4 - o x a d i a z o l strong > -5 - y l ) - 2 - m e t h y l p r o p y l strong > ] o x i r a n e - 2 - c a r b o x a m i d e strong > have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, N-[1-(3-Cyclopropyl strong > -1 , 2 , 4 - o x a d i a z o l strong > -5 - y l ) - 2 - m e t h y l p r o p y l strong > ] o x i r a n e - 2 - c a r b o x a m i d e strong > (CAS No. 2411314-39-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various areas of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery and development.